Cas no 338777-36-9 (4-chloro-N-(3-cyanothiophen-2-yl)benzamide)

338777-36-9 structure
Product Name:4-chloro-N-(3-cyanothiophen-2-yl)benzamide
CAS No:338777-36-9
Molecular Formula:C12H7ClN2OS
Molecular Weight:262.714780092239
CID:6786974
PubChem ID:3809551
4-chloro-N-(3-cyanothiophen-2-yl)benzamide Properties
Names and Identifiers
-
- 5N-815
- MFCD01316170
- 338777-36-9
- AKOS001380296
- 4-chloro-N-(3-cyano-2-thienyl)benzenecarboxamide
- 4-chloro-N-(3-cyanothiophen-2-yl)benzamide
-
- InChIKey: UVKHKMHWWOHXAZ-UHFFFAOYSA-N
- Inchi: 1S/C12H7ClN2OS/c13-10-3-1-8(2-4-10)11(16)15-12-9(7-14)5-6-17-12/h1-6H,(H,15,16)
- SMILES: ClC1C=CC(=CC=1)C(NC1=C(C#N)C=CS1)=O
Computed Properties
- Exact Mass: 261.9967617g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 261.9967617g/mol
- Heavy Atom Count: 17
- Complexity: 333
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.7
- Topological Polar Surface Area: 81.1Ų
4-chloro-N-(3-cyanothiophen-2-yl)benzamide Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1630176-1mg |
4-Chloro-N-(3-cyanothiophen-2-yl)benzamide |
338777-36-9 | 98% | 1mg |
¥473.00 |
4-chloro-N-(3-cyanothiophen-2-yl)benzamide Related Literature
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You Xu,Mingzhen Wang,Kaili Ren,Tianlun Ren,Mengying Liu,Ziqiang Wang,Xiaonian Li,Liang Wang,Hongjing Wang J. Mater. Chem. A, 2021,9, 16411-16417
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2. Front cover
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Juan G. Duque,Xiaomin Tu,Ming Zheng,Angela R. Hight Walker,Stephen K. Doorn Nanoscale, 2013,5, 1411-1439
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Qingcong (Ray) Zeng,Kuang-Hsu Wu,Yang Li,Fernanda Condi de Godoi,Ian R. Gentle J. Mater. Chem. A, 2014,2, 6439-6447
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Jiao-Qiang Zhang,Yun-Long Xu,Qian Jia,Shi-Jie Zhang,Ning Liu,Hong-Xu Gao,Rong-Zu Hu RSC Adv., 2018,8, 31028-31036
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Katarzyna Fidecka,Jessica Giacoboni,Pietro Picconi,Riccardo Vago,Emanuela Licandro RSC Adv., 2020,10, 13944-13948
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Kaijie Yang,Yuxiang Wang,Zhiyi Ling,Xiaogang Pan,Gen Zhang Mater. Adv., 2023,4, 504-514
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M. T. Navarro,J. Martínez-Triguero,J. Yu Catal. Sci. Technol., 2016,6, 5856-5863
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Shaogang Liu,Wenzhen Zhang,Xuecai Tan,Fang Zhao,Wanting Huang,Hanchun Du,Bernard A. Goodman,Fuhou Lei,Kaisheng Diao RSC Adv., 2018,8, 9006-9016
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